Cas no 61830-01-1 (2-Quinolinecarboxylicacid,3-mercapto-(9CI))
61830-01-1 structure
Product Name:2-Quinolinecarboxylicacid,3-mercapto-(9CI)
CAS No:61830-01-1
MF:C10H7NO2S
MW:205.233081102371
CID:955503
PubChem ID:12361216
Update Time:2025-04-19
2-Quinolinecarboxylicacid,3-mercapto-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Quinolinecarboxylicacid,3-mercapto-(9CI)
- 2-Quinolinecarboxylic acid, 3-mercapto-
- 61830-01-1
- 3-Mercaptoquinoline-2-carboxylic acid
- CHEMBL3252129
- DB-271248
-
- Inchi: 1S/C10H7NO2S/c12-10(13)9-8(14)5-6-3-1-2-4-7(6)11-9/h1-5,14H,(H,12,13)
- InChI Key: XLWSKNOERDLKKB-UHFFFAOYSA-N
- SMILES: SC1=C(C(=O)O)N=C2C=CC=CC2=C1
Computed Properties
- Exact Mass: 205.01974964g/mol
- Monoisotopic Mass: 205.01974964g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 51.2Ų
2-Quinolinecarboxylicacid,3-mercapto-(9CI) Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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